Cas no 851810-10-1 (2-methyl-5-(4-phenylpiperazin-1-yl)4-(propan-2-yl)phenylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-methyl-5-(4-phenylpiperazin-1-yl)4-(propan-2-yl)phenylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851810-10-1
• MF: C₂₅H₂₉N₅OS
• MW: 447.595663785934
• CID: 6449079
• Update Time: 2025-05-21

2-methyl-5-(4-phenylpiperazin-1-yl)4-(propan-2-yl)phenylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(4-phenylpiperazin-1-yl)4-(propan-2-yl)phenylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 2-methyl-5-[[4-(1-methylethyl)phenyl](4-phenyl-1-piperazinyl)methyl]-

• Inchi： 1S/C25H29N5OS/c1-17(2)19-9-11-20(12-10-19)22(23-24(31)30-25(32-23)26-18(3)27-30)29-15-13-28(14-16-29)21-7-5-4-6-8-21/h4-12,17,22,31H,13-16H2,1-3H3
• InChI Key： AVSWXBCZFMFQQP-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(C3=CC=C(C(C)C)C=C3)N3CCN(C4=CC=CC=C4)CC3)=C(O)N12

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 0.05±0.53(Predicted)

Additional information on 2-methyl-5-(4-phenylpiperazin-1-yl)4-(propan-2-yl)phenylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Comprehensive Overview of 2-methyl-5-(4-phenylpiperazin-1-yl)-4-(propan-2-yl)phenylmethyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 851810-10-1)

The compound 2-methyl-5-(4-phenylpiperazin-1-yl)-4-(propan-2-yl)phenylmethyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 851810-10-1) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-triazolo[3,2-b][1,3]thiazole derivatives, which are known for their diverse biological activities. The presence of a phenylpiperazine moiety and a propan-2-yl group in its structure further enhances its potential applications in drug discovery and development.

One of the key reasons for the growing interest in 2-methyl-5-(4-phenylpiperazin-1-yl)-4-(propan-2-yl)phenylmethyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol is its potential as a central nervous system (CNS) agent. Researchers have explored its interactions with various neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. The compound's unique structure allows it to modulate receptor activity, making it a promising candidate for the treatment of neurological disorders.

In addition to its CNS applications, 2-methyl-5-(4-phenylpiperazin-1-yl)-4-(propan-2-yl)phenylmethyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol has also been studied for its potential anti-inflammatory and antioxidant properties. The 1,2,4-triazolo[3,2-b][1,3]thiazole core is known to exhibit significant biological activity, and the addition of the phenylpiperazine group may enhance its efficacy in targeting inflammatory pathways. This makes the compound a subject of interest for researchers working on chronic inflammatory conditions.

The synthesis of 2-methyl-5-(4-phenylpiperazin-1-yl)-4-(propan-2-yl)phenylmethyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol involves a multi-step process that requires careful optimization to ensure high yield and purity. The compound's complex structure poses challenges in its preparation, but advancements in synthetic chemistry have enabled more efficient routes to its production. Researchers are continually exploring novel synthetic methodologies to improve the scalability and cost-effectiveness of its manufacture.

From a pharmacokinetic perspective, 2-methyl-5-(4-phenylpiperazin-1-yl)-4-(propan-2-yl)phenylmethyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol exhibits favorable properties such as good solubility and stability under physiological conditions. These characteristics are critical for its potential use as a therapeutic agent. Studies have also investigated its metabolic profile, revealing insights into how the compound is processed in the body and its potential interactions with other drugs.

The market for 1,2,4-triazolo[3,2-b][1,3]thiazole derivatives is expanding, driven by the increasing demand for novel therapeutic agents. 2-methyl-5-(4-phenylpiperazin-1-yl)-4-(propan-2-yl)phenylmethyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol is positioned as a high-value compound in this niche, with potential applications in both academic research and industrial drug development. Its unique combination of structural features and biological activity makes it a standout candidate for further investigation.

In recent years, the rise of computational chemistry and AI-driven drug discovery has opened new avenues for studying compounds like 2-methyl-5-(4-phenylpiperazin-1-yl)-4-(propan-2-yl)phenylmethyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol. Researchers are leveraging machine learning algorithms to predict its binding affinities and optimize its structure for enhanced efficacy. This approach aligns with the broader trend of integrating technology into pharmaceutical research to accelerate the development of new drugs.

Another area of interest is the compound's potential role in neuroprotection. With the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's, there is a pressing need for agents that can protect neuronal cells from damage. Preliminary studies suggest that 2-methyl-5-(4-phenylpiperazin-1-yl)-4-(propan-2-yl)phenylmethyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol may exhibit neuroprotective effects, making it a promising candidate for further research in this field.

Environmental and safety considerations are also paramount when evaluating the potential of 2-methyl-5-(4-phenylpiperazin-1-yl)-4-(propan-2-yl)phenylmethyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol. Regulatory agencies require comprehensive toxicity and ecotoxicity data to ensure that the compound can be safely used in therapeutic applications. Ongoing studies are addressing these concerns to pave the way for its potential clinical use.

In conclusion, 2-methyl-5-(4-phenylpiperazin-1-yl)-4-(propan-2-yl)phenylmethyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 851810-10-1) represents a fascinating and versatile compound with significant potential in medicinal chemistry. Its unique structure, combined with its diverse biological activities, positions it as a valuable subject for ongoing research. As scientific advancements continue to unfold, this compound may play a pivotal role in addressing some of the most challenging health issues of our time.